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Compound of Interest

Compound Name: Aclantate

Cat. No.: B1666541 Get Quote

Introduction

Aclantate, also known by its developmental code HOE 473, is a chemical entity with the

molecular formula C15H14ClNO4S.[1] While the existing public scientific literature on

Aclantate is limited, this guide aims to synthesize the available information regarding its

chemical properties and potential, albeit currently unsubstantiated, therapeutic applications.

Due to the sparse data, this document will focus on the foundational chemical information and

highlight the significant gaps in the research landscape that need to be addressed to

understand any potential therapeutic effects.

Chemical and Physical Properties

A comprehensive understanding of a compound's therapeutic potential begins with its

physicochemical properties. These characteristics influence its absorption, distribution,

metabolism, and excretion (ADME) profile, which are critical for drug development.
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Property Value Source

Molecular Formula C15H14ClNO4S PubChem[1]

Molecular Weight 339.8 g/mol PubChem[1]

IUPAC Name

acetyloxymethyl 4-(2-chloro-3-

methylanilino)thiophene-3-

carboxylate

PubChem[1]

CAS Number 39633-62-0 PubChem[1]

Putative Therapeutic Targets and Mechanism of Action

Currently, there is a significant lack of published data detailing the mechanism of action for

Aclantate or identifying its specific biological targets. Without this information, any discussion

of its therapeutic effects remains speculative. The chemical structure, featuring a substituted

anilino-thiophene carboxylate core, suggests potential interactions with a range of biological

molecules, but this requires empirical validation.

Experimental Protocols

A critical component of drug discovery and development is the establishment of robust

experimental protocols to assess the efficacy and safety of a compound. As no experimental

studies on the therapeutic effects of Aclantate have been identified in the public domain, this

section outlines a hypothetical experimental workflow that researchers could employ to

investigate its potential.

A hypothetical experimental workflow for investigating the therapeutic potential of Aclantate.

Potential Signaling Pathway Interactions

Given the absence of data on Aclantate's mechanism of action, it is not possible to depict its

interaction with specific signaling pathways. However, for a compound with a novel structure, a

logical first step would be to screen it against a panel of known signaling pathways implicated

in various diseases. The following diagram illustrates a generic signaling pathway to provide a

conceptual framework.
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Aclantate (Hypothetical Ligand)

Cell Surface Receptor

Intracellular Signaling Cascade

Transcription Factor Activation

Cellular Response (e.g., Apoptosis, Proliferation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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